Cas no 107646-62-8 ((E)-1-BROMO-4-TRIMETHYLSILYL-1-BUTEN-3-YNE)

(E)-1-Bromo-4-trimethylsilyl-1-buten-3-yne is a versatile organosilicon compound featuring both bromo and silyl functional groups, making it a valuable intermediate in synthetic organic chemistry. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, while the trimethylsilyl group enhances stability and facilitates selective transformations. Its conjugated enyne structure offers reactivity in cycloaddition and polymerization processes. This compound is particularly useful in the synthesis of complex molecules, including pharmaceuticals and advanced materials, due to its ability to act as a building block for carbon-carbon bond formation. High purity and consistent performance make it a reliable choice for research and industrial applications.

(E)-1-BROMO-4-TRIMETHYLSILYL-1-BUTEN-3-YNE structure

107646-62-8 structure

Product Name:(E)-1-BROMO-4-TRIMETHYLSILYL-1-BUTEN-3-YNE

CAS No:107646-62-8

MF:C₇H₁₁BrSi

MW:203.151742219925

CID:2624352

PubChem ID:5375155

Update Time:2025-06-07

(E)-1-BROMO-4-TRIMETHYLSILYL-1-BUTEN-3-YNE Chemical and Physical Properties

Names and Identifiers

- (E)-1-BROMO-4-TRIMETHYLSILYL-1-BUTEN-3-YNE
- [(3E)-4-Bromo-3-buten-1-ynyl](trimethyl)silane #
- 107646-62-8
- [(E)-4-bromobut-3-en-1-ynyl]-trimethylsilane
- (E)-(4-Bromobut-3-en-1-yn-1-yl)trimethylsilane
- HLZBLUKDUBOQPX-GQCTYLIASA-N
- Silane, (4-bromo-3-buten-1-ynyl)trimethyl-, (E)-
- [(3E)-4-BROMOBUT-3-EN-1-YN-1-YL]TRIMETHYLSILANE
- EN300-3510259
- Inchi： 1S/C7H11BrSi/c1-9(2,3)7-5-4-6-8/h4,6H,1-3H3/b6-4+
- InChI Key： HLZBLUKDUBOQPX-GQCTYLIASA-N
- SMILES： Br/C=C/C#C[Si](C)(C)C

Computed Properties

Exact Mass: 201.98134Da
Monoisotopic Mass: 201.98134Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0Å²

(E)-1-BROMO-4-TRIMETHYLSILYL-1-BUTEN-3-YNE Pricemore >>

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Enamine	EN300-18823358-1g	(E)-1-BROMO-4-TRIMETHYLSILYL-1-BUTEN-3-YNE	107646-62-8		1g	$0.0	2023-09-03
Enamine	EN300-3510259-0.05g	[(3E)-4-bromobut-3-en-1-yn-1-yl]trimethylsilane	107646-62-8	95.0%	0.05g	$827.0	2025-03-18
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Enamine	EN300-3510259-0.5g	[(3E)-4-bromobut-3-en-1-yn-1-yl]trimethylsilane	107646-62-8	95.0%	0.5g	$946.0	2025-03-18
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Enamine	EN300-3510259-2.5g	[(3E)-4-bromobut-3-en-1-yn-1-yl]trimethylsilane	107646-62-8	95.0%	2.5g	$1931.0	2025-03-18
Enamine	EN300-3510259-5.0g	[(3E)-4-bromobut-3-en-1-yn-1-yl]trimethylsilane	107646-62-8	95.0%	5.0g	$2858.0	2025-03-18
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